Cas no 866135-66-2 (3-Bromo-8-methylimidazo1,2-apyridine)

3-Bromo-8-methylimidazo[1,2-a]pyridine is a heterocyclic compound featuring a bromine substituent at the 3-position and a methyl group at the 8-position of the imidazopyridine core. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of biologically active molecules. The bromine atom enhances reactivity for further functionalization via cross-coupling reactions, while the methyl group can influence steric and electronic properties. Its well-defined scaffold is useful in medicinal chemistry for designing kinase inhibitors or other therapeutic agents. The compound is typically characterized by high purity and stability, ensuring reliable performance in synthetic applications.
3-Bromo-8-methylimidazo1,2-apyridine structure
866135-66-2 structure
Product Name:3-Bromo-8-methylimidazo1,2-apyridine
CAS No:866135-66-2
MF:C8H7BrN2
MW:211.058580636978
MDL:MFCD06496194
CID:1028351
PubChem ID:5260645
Update Time:2025-06-10

3-Bromo-8-methylimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-8-methylimidazo[1,2-a]pyridine
    • 3-Bromo-8-methylimidazo[1,2-a]pyridine (ACI)
    • F30764
    • EN300-1197267
    • CS-0061335
    • Imidazo[1,2-a]pyridine, 3-bromo-8-methyl-
    • DTXSID10413980
    • AKOS015993530
    • DB-099159
    • MFCD06496194
    • SCHEMBL22200842
    • 7X-0845
    • 866135-66-2
    • 3-Bromo-8-methylimidazo1,2-apyridine
    • MDL: MFCD06496194
    • Inchi: 1S/C8H7BrN2/c1-6-3-2-4-11-7(9)5-10-8(6)11/h2-5H,1H3
    • InChI Key: LPEITAUQQRNUAI-UHFFFAOYSA-N
    • SMILES: BrC1N2C(C(C)=CC=C2)=NC=1

Computed Properties

  • Exact Mass: 209.97926g/mol
  • Monoisotopic Mass: 209.97926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 17.3Ų

3-Bromo-8-methylimidazo1,2-apyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM124070-1g
3-bromo-8-methylimidazo[1,2-a]pyridine
866135-66-2 95%
1g
$320 2021-08-05
Chemenu
CM124070-1g
3-bromo-8-methylimidazo[1,2-a]pyridine
866135-66-2 95%
1g
$*** 2023-03-30
Apollo Scientific
OR33184-1g
3-Bromo-8-methylimidazo[1,2-a]pyridine
866135-66-2 95%
1g
£130.00 2025-02-20
abcr
AB297498-250 mg
3-Bromo-8-methylimidazo[1,2-a]pyridine, 95%; .
866135-66-2 95%
250 mg
€270.20 2023-07-20
abcr
AB297498-1 g
3-Bromo-8-methylimidazo[1,2-a]pyridine, 95%; .
866135-66-2 95%
1 g
€488.00 2023-07-20
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FC12794-10g
3-bromo-8-methylimidazo[1,2-a]pyridine
866135-66-2 95%
10g
$1045 2023-09-07
Alichem
A029190918-1g
3-Bromo-8-methylimidazo[1,2-a]pyridine
866135-66-2 95%
1g
$345.42 2023-08-31
eNovation Chemicals LLC
Y0999166-5g
3-bromo-8-methylimidazo[1,2-a]pyridine
866135-66-2 95%
5g
$800 2024-08-02
Key Organics Ltd
7X-0845-1MG
3-bromo-8-methylimidazo[1,2-a]pyridine
866135-66-2 >95%
1mg
£37.00 2025-02-08
Key Organics Ltd
7X-0845-5MG
3-bromo-8-methylimidazo[1,2-a]pyridine
866135-66-2 >95%
5mg
£46.00 2025-02-08

3-Bromo-8-methylimidazo1,2-apyridine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Ethanol ,  Water ;  26 h, 90 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized
2.1 Reagents: N-Bromosuccinimide Solvents: Chloroform ;  1 h, rt
2.2 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized
Reference
Discovery of YK-029A, a novel mutant EGFR inhibitor targeting both T790 M and exon 20 insertion mutations, as a treatment for NSCLC
Liu, Bin; et al, European Journal of Medicinal Chemistry, 2023, 258,

3-Bromo-8-methylimidazo1,2-apyridine Raw materials

3-Bromo-8-methylimidazo1,2-apyridine Preparation Products

Additional information on 3-Bromo-8-methylimidazo1,2-apyridine

Introduction to 3-Bromo-8-methylimidazo[1,2-a]pyridine (CAS No. 866135-66-2)

3-Bromo-8-methylimidazo[1,2-a]pyridine (CAS No. 866135-66-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 3-Bromo-8-methylimidazo[1,2-a]pyridine make it an attractive candidate for the development of novel drugs targeting various diseases.

The chemical structure of 3-Bromo-8-methylimidazo[1,2-a]pyridine consists of a fused imidazole and pyridine ring system, with a bromine atom at the 3-position and a methyl group at the 8-position. This specific arrangement of functional groups imparts unique physical and chemical properties to the molecule, which can be exploited for various applications in drug discovery and development.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic uses of 3-Bromo-8-methylimidazo[1,2-a]pyridine. One of the key areas of interest is its potential as an anticancer agent. Studies have shown that this compound exhibits significant antiproliferative effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of specific kinases involved in cell cycle regulation and apoptosis.

Beyond its anticancer properties, 3-Bromo-8-methylimidazo[1,2-a]pyridine has also been investigated for its neuroprotective effects. Research suggests that this compound can protect neurons from oxidative stress and inflammation, which are common factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective activity is thought to be mediated through the modulation of intracellular signaling pathways and the reduction of reactive oxygen species (ROS) levels.

The pharmacokinetic properties of 3-Bromo-8-methylimidazo[1,2-a]pyridine have also been studied in detail. In vitro and in vivo experiments have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target sites in the body and exert its therapeutic effects without causing significant toxicity.

To further enhance the therapeutic potential of 3-Bromo-8-methylimidazo[1,2-a]pyridine, researchers have explored various chemical modifications to optimize its pharmacological properties. For example, substituting different functional groups at various positions on the imidazopyridine scaffold has led to the discovery of analogs with improved potency and selectivity. These efforts have resulted in a series of derivatives that show enhanced activity against specific targets while maintaining favorable safety profiles.

In addition to its direct therapeutic applications, 3-Bromo-8-methylimidazo[1,2-a]pyridine has also found use as a valuable tool in chemical biology research. Its ability to selectively modulate specific biological pathways makes it an excellent probe for investigating the underlying mechanisms of disease processes. By using this compound as a molecular tool, researchers can gain deeper insights into the complex interactions between different cellular components and identify new targets for drug development.

The synthesis of 3-Bromo-8-methylimidazo[1,2-a]pyridine has been well-documented in the literature. Several efficient synthetic routes have been developed that allow for the scalable production of this compound with high purity and yield. These synthetic methods typically involve multistep reactions starting from readily available starting materials such as substituted pyridines and imidazoles. The choice of synthetic route depends on factors such as cost-effectiveness, ease of purification, and environmental impact.

The safety profile of 3-Bromo-8-methylimidazo[1,2-a]pyridine has also been extensively evaluated. Preclinical studies have shown that this compound is generally well-tolerated at therapeutic doses with minimal side effects. However, like any pharmaceutical agent, it is important to conduct thorough safety assessments before advancing to clinical trials. Ongoing research aims to further refine the safety profile of this compound by identifying any potential long-term effects or interactions with other medications.

In conclusion, 3-Bromo-8-methylimidazo[1,2-a]pyridine (CAS No. 866135-66-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for the development of novel therapeutics targeting cancer and neurodegenerative diseases. Continued research into this compound will likely lead to new discoveries that advance our understanding of these diseases and improve patient outcomes.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.